Cas no 809230-42-0 (2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile)

2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile structure
809230-42-0 structure
Product Name:2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile
CAS No:809230-42-0
MF:C10H8N2O
MW:172.18332195282
CID:1118129
PubChem ID:11816129
Update Time:2025-04-20

2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-2-methyl-3-oxo-1H-Isoindole-1-carbonitrile
    • 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carbonitrile
    • NS-01409
    • 2-Methyl-3-oxoisoindoline-1-carbonitrile
    • MFCD12924503
    • 809230-42-0
    • 2-methyl-3-oxo-1H-isoindole-1-carbonitrile
    • starbld0019904
    • AKOS016353112
    • Inchi: 1S/C10H8N2O/c1-12-9(6-11)7-4-2-3-5-8(7)10(12)13/h2-5,9H,1H3
    • InChI Key: WQJWNVFCAGBOKN-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C#N)N1C

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų
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